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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Violet 38, an anthraquinone-based dye, presents potential applications in non-

destructive testing (NDT), particularly in fluorescent penetrant inspection (FPI) and leak

detection.[1] Its solubility in non-polar solvents and oils, coupled with its fluorescent properties,

makes it a candidate for inclusion in penetrant formulations designed to detect surface-

breaking defects in non-porous materials.[1] These application notes provide an overview of its

properties, general experimental protocols based on industry standards, and the current

landscape of its use in NDT.

Physicochemical Properties and Spectroscopic
Data
A comprehensive understanding of the physicochemical and spectroscopic properties of

Solvent Violet 38 is crucial for its effective application in NDT. While specific data in solvents

typically used for NDT is not readily available in the public domain, general properties have

been reported.

Table 1: Physicochemical Properties of Solvent Violet 38
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Property Value Reference

Chemical Name

1,4-bis[(2,6-dibromo-4-

methylphenyl)amino]anthraqui

none

[2]

CAS Number 68239-76-9 [1]

Molecular Formula C₂₈H₁₈Br₄N₂O₂ [3]

Molecular Weight 734.07 g/mol [3]

Appearance Dark powder [1]

Solubility
Soluble in xylene and assorted

non-polar solvents.
[1]

Shade in Solution Blue-violet [1]

Table 2: Spectroscopic Properties of Solvent Violet 38
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Parameter Value Notes

Absorption Maximum (λmax) Data not available

Specific absorption maxima in

NDT-relevant solvents are not

publicly documented. As an

anthraquinone dye, it is

expected to absorb UV and/or

visible light.

Emission Maximum (λem) Data not available

The specific emission

wavelength, which determines

the color of the fluorescence,

is not publicly documented for

NDT applications.

Fluorescence Quantum Yield

(ΦF)
Data not available

The quantum yield, a measure

of the efficiency of

fluorescence, is a critical

parameter for sensitivity and is

not publicly available for

Solvent Violet 38.

Experimental Protocols for Fluorescent Penetrant
Inspection (FPI)
While specific protocols for Solvent Violet 38 are not published, a general procedure for

fluorescent penetrant inspection in accordance with ASTM E1417 can be adapted. The

following protocol is a generalized workflow and should be optimized based on the specific

penetrant formulation and application.

1. Penetrant Formulation:

Dye Concentration: A typical usage rate for Solvent Violet 38 in various applications is

between 0.0001% and 0.05% by weight.[1] For NDT applications, the optimal concentration

would need to be determined experimentally to balance fluorescence intensity with

background noise.
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Carrier Solvent: The dye should be dissolved in a suitable non-polar, high-boiling point, and

low-volatility carrier oil or solvent system that possesses good wetting and penetrating

characteristics.

2. Pre-cleaning:

Thoroughly clean the surface of the component to be inspected to remove any contaminants

such as dirt, oil, grease, or paint that could obstruct the penetrant from entering defects.

Ensure the surface is completely dry before applying the penetrant.

3. Penetrant Application:

Apply the Solvent Violet 38-based penetrant to the surface of the component by spraying,

brushing, or immersion.

Ensure complete and even coverage of the area to be inspected.

4. Dwell Time:

Allow the penetrant to dwell on the surface for a sufficient amount of time (typically 10 to 30

minutes) to allow it to seep into any surface-breaking discontinuities. Dwell time may vary

depending on the material, temperature, and the size of the defects being sought.

5. Excess Penetrant Removal:

Carefully remove the excess penetrant from the surface. The removal method will depend on

the type of penetrant used (e.g., water-washable, post-emulsifiable, or solvent-removable).

For a solvent-removable system, use a clean, lint-free cloth lightly dampened with a suitable

remover. Avoid spraying the remover directly onto the surface, as this can remove the

penetrant from the defects.

6. Developer Application:

Apply a thin, even layer of a suitable developer to the surface. The developer acts as a

blotter, drawing the trapped penetrant out of the defects to form a visible indication.
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Allow for an appropriate development time (typically 10 to 30 minutes).

7. Inspection:

Inspect the component in a darkened area using a UV-A (black light) source.

Any defects will appear as fluorescent indications against the dark background.

8. Post-cleaning:

Thoroughly clean the component to remove all residual penetrant and developer.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescent Penetrant Inspection Workflow

1. Pre-cleaning

2. Penetrant Application

3. Dwell Time

4. Excess Penetrant Removal

5. Developer Application

6. Inspection (UV-A Light)

7. Post-cleaning
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Logic for Leak Detection using Solvent Violet 38
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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